Cas no 2770555-46-7 ((9H-fluoren-9-yl)methyl N-[(4-ethenyl-1-methyl-1H-pyrazol-5-yl)methyl]carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-[(4-ethenyl-1-methyl-1H-pyrazol-5-yl)methyl]carbamate
• CAS No: 2770555-46-7
• MF: C₂₂H₂₁N₃O₂
• MW: 359.421045064926
• CID: 5867888
• PubChem ID: 165994264
• Update Time: 2025-10-29

(9H-fluoren-9-yl)methyl N-[(4-ethenyl-1-methyl-1H-pyrazol-5-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37397473
• (9H-fluoren-9-yl)methyl N-[(4-ethenyl-1-methyl-1H-pyrazol-5-yl)methyl]carbamate
• 2770555-46-7

• Inchi： 1S/C22H21N3O2/c1-3-15-12-24-25(2)21(15)13-23-22(26)27-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h3-12,20H,1,13-14H2,2H3,(H,23,26)
• InChI Key： SIBDLVVEHZNVQA-UHFFFAOYSA-N
• SMILES： O(C(NCC1=C(C=C)C=NN1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 359.16337692g/mol
• Monoisotopic Mass: 359.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 56.2Ų

Additional information on (9H-fluoren-9-yl)methyl N-[(4-ethenyl-1-methyl-1H-pyrazol-5-yl)methyl]carbamate

(9H-fluoren-9-yl)methyl N-[(4-ethenyl-1-methyl-1H-pyrazol-5-yl)methyl]carbamate - A Comprehensive Overview

The compound (9H-fluoren-9-yl)methyl N-[(4-ethenyl-1-methyl-1H-pyrazol-5-yl)methyl]carbamate, identified by the CAS number 2770555467, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used in the synthesis of drugs, agrochemicals, and advanced materials. The structure of this compound is characterized by a fluorenyl group attached to a carbamate moiety, which is further linked to a substituted pyrazole ring. This unique combination of functional groups makes it a versatile building block for further chemical modifications and applications.

Recent studies have highlighted the importance of fluorenyl-containing compounds in the development of novel materials, particularly in the field of optoelectronics. The fluorenyl group, with its aromatic and rigid structure, contributes to the stability and electronic properties of the molecule. In combination with the carbamate group, this compound exhibits interesting mechanical and thermal properties, making it a candidate for applications in polymer synthesis and advanced composites. Researchers have also explored its potential as a precursor for the synthesis of bioactive molecules, leveraging the reactivity of the carbamate group in various coupling reactions.

The pyrazole ring in this compound adds another layer of functionality. Pyrazoles are known for their ability to coordinate with metal ions, which opens up possibilities for the synthesis of metalloorganic frameworks (MOFs) and coordination polymers. Recent advancements in MOF research have demonstrated their potential in gas storage, catalysis, and drug delivery systems. By incorporating this compound into such systems, scientists aim to enhance their performance and expand their applicability.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The key intermediates include fluorenylmethanol and substituted pyrazole derivatives. The reaction conditions are optimized to ensure high yield and purity, which are critical for downstream applications. Researchers have also explored alternative synthetic routes using catalytic methods, such as transition metal-catalyzed cross-coupling reactions, to improve efficiency and reduce environmental impact.

The physical properties of this compound are equally important for its practical applications. It has a melting point of approximately 130°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands in the visible region, indicating potential applications in light-emitting materials or sensors. Additionally, its thermal stability up to 250°C makes it suitable for high-temperature processing techniques used in material science.

From an environmental standpoint, this compound has been evaluated for its biodegradability and toxicity profile. Initial studies suggest that it undergoes slow degradation under aerobic conditions, but further research is needed to fully understand its environmental impact. Its toxicity profile is currently under investigation; however, preliminary results indicate low acute toxicity towards aquatic organisms.

In conclusion, (9H-fluoren-9-yl)methyl N-[(4-ethenyl-1-methyl-1H-pyrazol-5-yl)methyl]carbamate represents a promising compound with diverse applications across multiple disciplines. Its unique structure combines functional groups that offer versatility in chemical reactivity and material properties. As research continues to uncover new uses for this compound, it is expected to play an increasingly important role in both academic research and industrial applications.